N-(4-fluorobenzyl)-2-((5-(3-phenylureido)-1,3,4-thiadiazol-2-yl)thio)acetamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-2-[[5-(phenylcarbamoylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C18H16FN5O2S2/c19-13-8-6-12(7-9-13)10-20-15(25)11-27-18-24-23-17(28-18)22-16(26)21-14-4-2-1-3-5-14/h1-9H,10-11H2,(H,20,25)(H2,21,22,23,26)
• InChI Key: YISKUHZYGKYNPB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)NC2=NN=C(S2)SCC(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C18H16FN5O2S2
• Molecular Weight: 417.5 g/mol

Description

N-(4-fluorobenzyl)-2-((5-(3-phenylureido)-1,3,4-thiadiazol-2-yl)thio)acetamide, also known as FFA4 agonist, is a chemical compound that has been extensively studied in recent years due to its potential therapeutic applications. This compound has been found to have a significant impact on various physiological processes, making it a promising candidate for drug development.

Scientific Research Applications

Synthesis and Anticancer Activities

Research on compounds with structural similarities to N-(4-fluorobenzyl)-2-((5-(3-phenylureido)-1,3,4-thiadiazol-2-yl)thio)acetamide has demonstrated significant potential in anticancer applications. For example, the synthesis and evaluation of imidazothiadiazole analogs have shown powerful cytotoxic results against breast cancer cell lines, underscoring the relevance of such compounds in cancer research (Abu-Melha, 2021). Similarly, novel fluoro-substituted compounds have been identified with significant anti-lung cancer activity, suggesting a potential avenue for the development of new cancer therapeutics (Hammam et al., 2005).

Anticonvulsant Properties

Compounds bearing structural similarities to the subject molecule have been evaluated for their anticonvulsant activities, revealing that specific modifications can lead to compounds with outstanding protection against seizures in mice. This highlights the potential of such molecules in the development of new anticonvulsant drugs (Kohn et al., 1993).

Synthesis and Biological Evaluation for Anti-inflammatory Activities

Derivatives of similar compounds have been synthesized and assessed for their anti-inflammatory activity, showing significant results. This indicates the versatility of such molecules in targeting and potentially treating inflammatory conditions (Sunder & Maleraju, 2013).

Molecular Modeling and Docking Studies

Molecular modeling and docking studies of structurally similar compounds have provided insights into their interaction with biological targets, further supporting their potential therapeutic applications. For instance, imidazothiadiazole analogs have shown promise in docking studies targeting cancer-related proteins, offering a methodological approach for designing more effective cancer therapies (Abu-Melha, 2021).